Cas no 49805-55-2 (N-(2-methylbutylidene)hydroxylamine)

• Product Name: N-(2-methylbutylidene)hydroxylamine
• CAS No: 49805-55-2
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD17262844
• CID: 2640503
• PubChem ID: 5362858
• Update Time: 2025-05-21

N-(2-methylbutylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (NE)-N-(2-methylbutylidene)hydroxylamine
• N-(2-methylbutylidene)hydroxylamine
• Butanal, 2-methyl-, oxime, (E)-
• Buanal, 2-methyl-, oxime, (E)-
• (1E)-2-Methylbutanal oxime #
• Butyl aldoxime, 2-methyl-, anti-
• (1E)-N-hydroxy-2-methylbutan-1-imine
• N-hydroxy-2-methylbutan-1-imine
• (Z)-2-methylbutanal oxime
• 2-methylbutyraldoxime
• CHEBI:61134
• DTXSID601311713
• (E)-2-methylbutyraldehyde oxime
• (1Z)-2-Methylbutanal oxime
• CHEBI:61135
• (E)-2-methylbutanal oxime
• Q27130840
• Butanal, 2-methyl-, oxime
• 49805-55-2
• 2-methylbutyraldehyde (E)-oxime

• MDL： MFCD17262844
• Inchi： 1S/C5H11NO/c1-3-5(2)4-6-7/h4-5,7H,3H2,1-2H3/b6-4+
• InChI Key： SEWWFHKIKWFJNV-GQCTYLIASA-N
• SMILES： O/N=C/C(C)CC

Computed Properties

• Exact Mass: 101.084063974Da
• Monoisotopic Mass: 101.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Aldoximes

Additional information on N-(2-methylbutylidene)hydroxylamine

Comprehensive Overview of N-(2-methylbutylidene)hydroxylamine (CAS No. 49805-55-2)

N-(2-methylbutylidene)hydroxylamine (CAS No. 49805-55-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, is a derivative of hydroxylamine, featuring a 2-methylbutylidene substituent. Its molecular structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The growing interest in N-(2-methylbutylidene)hydroxylamine can be attributed to its role in green chemistry and sustainable synthesis. As industries increasingly focus on reducing environmental impact, compounds like this are being explored for their ability to facilitate cleaner and more efficient chemical reactions. Researchers are particularly interested in its potential as a biocatalyst or ligand in asymmetric synthesis, which aligns with the global push toward eco-friendly manufacturing processes.

One of the most frequently searched questions about CAS No. 49805-55-2 relates to its safety profile and handling precautions. While this compound is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed. Users often inquire about its solubility, stability, and storage conditions, which are critical for ensuring optimal performance in experimental settings. The compound is typically stable under inert atmospheres and should be stored away from moisture and strong oxidizers.

In the pharmaceutical sector, N-(2-methylbutylidene)hydroxylamine has shown promise as a building block for drug discovery. Its ability to form stable complexes with transition metals makes it a candidate for developing novel therapeutic agents. Recent studies have explored its use in cancer research and neurodegenerative disease treatments, topics that are highly relevant to current medical trends. This aligns with the increasing demand for precision medicine and targeted therapies.

The compound's applications extend to the flavor and fragrance industry, where its unique chemical structure contributes to the synthesis of aromatic compounds. With consumers becoming more discerning about natural ingredients and clean-label products, researchers are investigating how derivatives of 49805-55-2 can be used to create sustainable alternatives to synthetic flavors. This ties into the broader trend of clean chemistry in consumer goods.

From an analytical perspective, N-(2-methylbutylidene)hydroxylamine presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are often employed to characterize its structure and purity. These methods are frequently searched by analytical chemists working with similar compounds, reflecting the ongoing need for accurate characterization in chemical research.

The compound's synthetic versatility is another area of growing interest. It can serve as a precursor for various nitrogen-containing heterocycles, which are fundamental structures in many biologically active molecules. This property makes it particularly valuable in medicinal chemistry and material science, where researchers are constantly seeking new molecular scaffolds for innovation.

In the context of industrial applications, CAS No. 49805-55-2 has been explored for its potential in corrosion inhibition and polymer stabilization. These applications are particularly relevant to industries seeking to improve material durability and product lifespan, which are key concerns in sectors ranging from automotive to construction.

As research into N-(2-methylbutylidene)hydroxylamine continues, its potential in catalysis and molecular recognition is becoming increasingly apparent. These areas are at the forefront of modern chemistry, addressing challenges in energy storage, carbon capture, and smart materials - all topics that dominate current scientific discourse and public interest.

The compound's relevance to academic research cannot be overstated. It serves as an excellent model for studying structure-activity relationships and molecular interactions, making it a frequent subject in chemical education and research publications. This educational aspect contributes to its continued importance in the scientific community.

Looking forward, the development of novel derivatives based on the 49805-55-2 structure represents an exciting frontier. Researchers are particularly interested in modifying its functional groups to enhance specific properties, which could lead to breakthroughs in various high-tech applications. This aligns with the broader scientific community's focus on molecular engineering and functional materials.

In conclusion, N-(2-methylbutylidene)hydroxylamine (CAS No. 49805-55-2) stands as a compound of significant scientific and industrial interest. Its diverse applications, from pharmaceutical development to sustainable chemistry, make it a valuable subject of ongoing research. As scientific understanding advances and new applications emerge, this compound is likely to maintain its position as an important tool in chemical innovation and industrial progress.